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Introduction
YX968 is a novel Proteolysis-Targeting Chimera (PROTAC) that has been developed as a

potent and selective dual degrader of Histone Deacetylase 3 (HDAC3) and Histone

Deacetylase 8 (HDAC8).[1][2][3] PROTACs represent a revolutionary approach in targeted

therapy, inducing the degradation of specific proteins rather than merely inhibiting their

enzymatic activity.[1][2] This abolishes both the enzymatic and non-enzymatic scaffolding

functions of the target proteins.[1][2] Given the high degree of homology within the catalytic

domains of HDAC family members, achieving isozyme-selective inhibition has been a

significant challenge.[1][2] YX968 offers a promising solution by selectively inducing the

degradation of HDAC3 and HDAC8, thereby providing a valuable tool for studying their specific

biological roles and as a potential therapeutic agent, particularly in oncology.[1][2][4]

Unbiased, quantitative proteomics is a critical tool for evaluating the selectivity of targeted

protein degraders like YX968.[1][5] By quantifying thousands of proteins in an unbiased

manner, researchers can confirm the intended degradation of target proteins and

simultaneously identify any off-target effects. This application note provides an overview of the
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quantitative proteomics methodologies used to validate the selectivity of YX968 and presents

detailed protocols for these key experiments.

Mechanism of Action of YX968
YX968 functions by co-opting the ubiquitin-proteasome system (UPS).[5] It is a

heterobifunctional molecule composed of a ligand that binds to the target proteins (HDAC3 and

HDAC8), a linker, and a ligand that recruits an E3 ubiquitin ligase, in this case, the von Hippel-

Lindau (VHL) E3 ligase.[5][6] This ternary complex formation facilitates the ubiquitination of

HDAC3 and HDAC8, marking them for degradation by the proteasome.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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